7-Cyclohexyl-5-[2-(1,3-dioxolan-2-yl)ethylsulfanyl]-1,3-dimethylpyrimido[4,5-d]pyrimidine-2,4-dione

• IUPAC Name: 7-cyclohexyl-5-[2-(1,3-dioxolan-2-yl)ethylsulfanyl]-1,3-dimethylpyrimido[4,5-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C19H26N4O4S/c1-22-16-14(18(24)23(2)19(22)25)17(28-11-8-13-26-9-10-27-13)21-15(20-16)12-6-4-3-5-7-12/h12-13H,3-11H2,1-2H3
• InChI Key: TYRLKDDYFRRMOX-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=NC(=N2)C3CCCCC3)SCCC4OCCO4)C(=O)N(C1=O)C
• Molecular Formula: C19H26N4O4S
• Molecular Weight: 406.5 g/mol
• CAS No.: 893912-91-9

Description

7-Cyclohexyl-5-[2-(1,3-dioxolan-2-yl)ethylsulfanyl]-1,3-dimethylpyrimido[4,5-d]pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C19H26N4O4S and its molecular weight is 406.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic Compounds

Research has demonstrated the utility of 5-acetyl-4-aminopyrimidines and cyclohexane-1,3-diones in synthesizing new pyrido[2,3-d]pyrimidine derivatives through three-component condensation, leading to derivatives with potential for forming boron chelates under specific conditions (Komkov et al., 2006). This synthesis approach opens avenues for creating compounds with varied biological activities and potential applications in developing new materials and catalysts.

Generation of Pyrrolopyrimidines

Another study highlighted the unexpected products in the multicomponent reaction of 6-aminopyrimidines, dimedone, and arylglyoxal, resulting in the generation of 6-aryl-5-(1-cyclohexen-1-yl)pyrrolo[2,3-d]pyrimidines, showcasing the versatility of cyclohexenyl and pyrimidine frameworks in accessing new chemical spaces (Quiroga et al., 2010).

Antioxidant Activity of Thio Derivatives

The synthesis and evaluation of the antioxidant activity of 7-thio derivatives of cyclopenta[d]pyrimidine-diones revealed that these compounds' antiradical activities significantly depend on the substituent structure within the thioether fragment (Kononevich et al., 2014). This finding suggests that adjusting the thioether fragment's structure could tailor these compounds' antioxidant properties, potentially leading to new antioxidant agents.

Antitumor Activity of Metal Complexes

The synthesis of a specific pyrimidine derivative and its metal complexes (Ti(IV), Zn(II), Fe(III), Pd(II)) showed excellent antitumor activity against K562 and Jurkat cell lines, indicating the potential of these compounds in anticancer research (Shabani et al., 2009). This research underscores the importance of metal complexes in medicinal chemistry, offering a pathway to novel anticancer drugs.